Cas no 2167479-10-7 (Ethyl 2-amino-5-(butan-2-yl)-1,3-thiazole-4-carboxylate)

• Product Name: Ethyl 2-amino-5-(butan-2-yl)-1,3-thiazole-4-carboxylate
• CAS No: 2167479-10-7
• MF: C₁₀H₁₆N₂O₂S
• MW: 228.311241149902
• CID: 5993008
• PubChem ID: 165527750
• Update Time: 2025-06-24

Ethyl 2-amino-5-(butan-2-yl)-1,3-thiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-1458404
• ethyl 2-amino-5-(butan-2-yl)-1,3-thiazole-4-carboxylate
• 2167479-10-7
• Ethyl 2-amino-5-(butan-2-yl)-1,3-thiazole-4-carboxylate

• Inchi： 1S/C10H16N2O2S/c1-4-6(3)8-7(9(13)14-5-2)12-10(11)15-8/h6H,4-5H2,1-3H3,(H2,11,12)
• InChI Key： FUCMDQYPRXNBTJ-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(C(=O)OCC)=C1C(C)CC

Computed Properties

• Exact Mass: 228.09324893g/mol
• Monoisotopic Mass: 228.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 93.4Ų

Additional information on Ethyl 2-amino-5-(butan-2-yl)-1,3-thiazole-4-carboxylate

Ethyl 2-amino-5-(butan-2-yl)-1,3-thiazole-4-carboxylate (CAS No. 2167479-10-7): A Comprehensive Overview

Ethyl 2-amino-5-(butan-2-yl)-1,3-thiazole-4-carboxylate (CAS No. 2167479-10-7) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of Ethyl 2-amino-5-(butan-2-yl)-1,3-thiazole-4-carboxylate make it a valuable candidate for various drug discovery and development initiatives.

The chemical structure of Ethyl 2-amino-5-(butan-2-yl)-1,3-thiazole-4-carboxylate consists of a thiazole ring with an ethyl ester group and a butan-2-yl substituent. The presence of these functional groups imparts specific chemical properties and reactivity profiles that are crucial for its potential applications. The thiazole ring is a five-membered heterocyclic compound containing sulfur and nitrogen atoms, which are key to its biological activity. The ethyl ester group provides solubility and stability, while the butan-2-yl substituent adds steric bulk and influences the compound's pharmacokinetic properties.

Recent studies have highlighted the potential of Ethyl 2-amino-5-(butan-2-yl)-1,3-thiazole-4-carboxylate in various therapeutic areas. One notable application is its use as an antimicrobial agent. Thiazoles are known for their broad-spectrum antimicrobial activity, and Ethyl 2-amino-5-(butan-2-yl)-1,3-thiazole-4-carboxylate has shown promising results in inhibiting the growth of both Gram-positive and Gram-negative bacteria. This makes it a potential candidate for developing new antibiotics to combat multidrug-resistant pathogens.

In addition to its antimicrobial properties, Ethyl 2-amino-5-(butan-2-yl)-1,3-thiazole-4-carboxylate has been investigated for its anti-inflammatory effects. Inflammation is a complex biological response to injury or infection, and compounds with anti-inflammatory properties can play a crucial role in managing various inflammatory diseases. Preclinical studies have demonstrated that Ethyl 2-amino-5-(butan-2-yl)-1,3-thiazole-4-carboxylate can effectively reduce inflammation by modulating key signaling pathways involved in the inflammatory response.

The pharmacological profile of Ethyl 2-amino-5-(butan-2-yl)-1,3-thiazole-4-carboxylate has also been explored in the context of cancer research. Thiazoles have been shown to exhibit antiproliferative activity against various cancer cell lines, and Ethyl 2-amino-5-(butan-2-yl)-1,3-thiazole-4-carboxylate is no exception. Studies have indicated that this compound can induce apoptosis in cancer cells by targeting specific molecular pathways involved in cell survival and proliferation.

The synthesis of Ethyl 2-amino-5-(butan-2-yl)-1,3-thiazole-4-carboxylate involves several well-established chemical reactions. One common approach is the condensation of an appropriate thioamide with an α-halo ketone or aldehyde followed by cyclization to form the thiazole ring. The subsequent functionalization steps involve the introduction of the ethyl ester group and the butan-2-yl substituent through selective reactions such as alkylation or esterification. These synthetic routes provide a robust framework for large-scale production and optimization of the compound's properties.

The physicochemical properties of Ethyl 2-amino-5-(butan-2-y l)-1,3-thiazole -4-carboxy late are also important considerations for its practical applications. It is typically obtained as a white crystalline solid with good thermal stability and solubility in common organic solvents such as ethanol and dimethyl sulfoxide (DMSO). These properties facilitate its use in various formulations and delivery systems.

To further understand the biological activity of Eth yl 2-a mino -5 -(b utan -2 -y l ) -1 ,3 -t hia zol e -4 -c arbo xyla te , extensive in vitro and in vivo studies have been conducted. In vitro assays have demonstrated its potent activity against a range of bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant Enterococcus (VRE). In vivo studies using animal models have also shown promising results in reducing inflammation and inhibiting tumor growth.

The safety profile of E th yl 2-a mino -5 -(b utan -2 -y l ) -1 ,3 -t hia zol e -4 -c arbo xyla te is another critical aspect that has been evaluated through preclinical toxicity studies. These studies have indicated that the compound exhibits low toxicity at therapeutic doses, making it a safe candidate for further clinical development.

In conclusion, Eth yl 2-a mino -5 -(b utan -2 -y l ) -1 ,3 -t hia zol e -4 -c arbo xyla te (CAS No. 2167479–10–7) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable physicochemical properties make it an attractive candidate for further research and development in areas such as antimicrobial agents, anti-inflammatory drugs, and anticancer therapeutics. Ongoing studies continue to uncover new insights into its mechanisms of action and optimize its therapeutic potential.